Pevikon C-870 Eliminates Carbohydrate Interference vs. Starch: A Critical Differentiation for Glycoprotein Work
Starch, the established medium for preparative zone electrophoresis, introduces soluble carbohydrate contaminants that directly interfere with subsequent quantitative carbohydrate determinations of separated analytes. Pevikon C-870 was introduced specifically to overcome this limitation, as its polyvinyl chloride-acetate copolymer composition does not release interfering carbohydrates into the eluate [1]. This qualitative difference was the primary driver for its adoption in the purification of glycoproteins and polysaccharides.
| Evidence Dimension | Interference with Carbohydrate Assay |
|---|---|
| Target Compound Data | None (No interference) |
| Comparator Or Baseline | Granular Starch (Kunkel & Trautman, 1959) |
| Quantified Difference | Presence of soluble starch contaminants (Starch) vs. No interference (Pevikon) |
| Conditions | Post-electrophoresis eluate analysis; based on methodological development context [1]. |
Why This Matters
This is a go/no-go criterion for selecting Pevikon when purifying glycoproteins or polysaccharides intended for structural or quantitative carbohydrate analysis.
- [1] Müller-Eberhard, H. J. (1960). A New Supporting Medium for Preparative Electrophoresis. Scandinavian Journal of Clinical and Laboratory Investigation, 12(1), 33-37. View Source
